5-[(4-methylphenyl)sulfonyl]-4-nitro-2,1,3-benzothiadiazole

• IUPAC Name: 5-(4-methylphenyl)sulfonyl-4-nitro-2,1,3-benzothiadiazole
• InChI: InChI=1S/C13H9N3O4S2/c1-8-2-4-9(5-3-8)22(19,20)11-7-6-10-12(15-21-14-10)13(11)16(17)18/h2-7H,1H3
• InChI Key: OXRDDZNUTMKRKU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)C2=C(C3=NSN=C3C=C2)[N+](=O)[O-]
• Molecular Formula: C13H9N3O4S2
• Molecular Weight: 335.4 g/mol

Description

Compounds with a sulfonyl group (R-SO2-R’) attached to a benzene ring are known as aryl sulfones. They are typically used in organic synthesis due to their stability and reactivity. The nitro group (-NO2) is a functional group that consists of one nitrogen atom and two oxygen atoms. It’s often used in the synthesis of explosives, pharmaceuticals, and dyes.

Chemical Reactions Analysis

The chemical reactions of a compound depend on its functional groups. For instance, nitro compounds can undergo reduction reactions to form amines. Sulfones, on the other hand, are typically stable and resistant to reduction.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound can be predicted based on its functional groups and molecular structure. For instance, nitro compounds are typically polar and have high boiling points. Sulfones are generally stable and resistant to reduction.

Mechanism of Action

The mechanism of action of a compound depends on its intended use. For instance, in medicinal chemistry, the mechanism of action refers to how the compound interacts with biological targets in the body. Unfortunately, without specific information on the intended use of “5-[(4-methylphenyl)sulfonyl]-4-nitro-2,1,3-benzothiadiazole”, it’s difficult to predict its mechanism of action.

Safety and Hazards

The safety and hazards of a compound depend on its reactivity and toxicity. Nitro compounds, for instance, can be explosive and are generally considered hazardous. Sulfones are typically non-toxic and stable.